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Compound of Interest

Compound Name: Nampt activator-4
Cat. No.: B12366635
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Abstract

Nampt activator-4 (CAS: 2847156-05-0) is a potent positive allosteric modulator (N-PAM) of
Nicotinamide Phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the NAD+
salvage pathway. By enhancing NAMPT activity, Nampt activator-4 serves as a valuable
research tool for investigating the roles of NAD+ metabolism in various physiological and
pathological processes, including aging, neurodegenerative diseases, and metabolic disorders.
These application notes provide an overview of Nampt activator-4, its mechanism of action,
and protocols for its preparation and use in in vitro studies.

Chemical and Physical Properties

A summary of the key properties of Nampt activator-4 is provided in the table below.
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Property Value Reference

CAS Number 2847156-05-0 [L1121[31[4]

_ _ Positive Allosteric Modulator of
Mechanism of Action

NAMPT
ECso 0.058 uM for NAMPT
Molecular Formula C24H28N404S
Molecular Weight 468.57 g/mol

Note: Detailed solubility data in common laboratory solvents is not readily available in the
public domain. It is recommended to perform small-scale solubility tests in solvents such as
DMSO and ethanol to determine optimal stock solution conditions.

Mechanism of Action and Signaling Pathway

Nampt activator-4 functions as a positive allosteric modulator of the NAMPT enzyme. NAMPT
is a critical enzyme in the NAD+ salvage pathway, which recycles nicotinamide (NAM) back
into nicotinamide mononucleotide (NMN), a direct precursor to NAD+. By binding to an
allosteric site on the NAMPT enzyme, Nampt activator-4 enhances its catalytic activity,
leading to increased production of NMN and subsequently, a rise in intracellular NAD+ levels.

The elevation of NAD+ levels can have profound effects on cellular function. NAD+ is a crucial
coenzyme for a variety of enzymes, including sirtuins and poly(ADP-ribose) polymerases
(PARPs), which are involved in DNA repair, gene expression, and cellular stress responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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